3-chloro-N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(1H-imidazol-4-yl)ethyl]amino}methylidene]benzamide
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Overview
Description
- It belongs to the class of N-heterocyclic compounds and contains a 1,3,5-triazine core.
- The compound’s chemical formula is C₁₈H₁₈Cl₃N₅O₂ .
- Let’s explore its preparation methods and applications.
3-chloro-N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(1H-imidazol-4-yl)ethyl]amino}methylidene]benzamide: is a complex organic compound with a fascinating structure.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Chemical Reactions Analysis
Reactivity Profile:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The compound’s effects likely involve interactions with specific molecular targets and pathways.
- Detailed studies are needed to elucidate its mechanism fully.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C19H20ClN7O |
---|---|
Molecular Weight |
397.9 g/mol |
IUPAC Name |
3-chloro-N-[N-(4,6-dimethylpyrimidin-2-yl)-N'-[2-(1H-imidazol-5-yl)ethyl]carbamimidoyl]benzamide |
InChI |
InChI=1S/C19H20ClN7O/c1-12-8-13(2)25-19(24-12)27-18(22-7-6-16-10-21-11-23-16)26-17(28)14-4-3-5-15(20)9-14/h3-5,8-11H,6-7H2,1-2H3,(H,21,23)(H2,22,24,25,26,27,28) |
InChI Key |
RYDDSRVSJUCIEH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(=NCCC2=CN=CN2)NC(=O)C3=CC(=CC=C3)Cl)C |
Origin of Product |
United States |
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